Cas no 256951-82-3 (2-Cyano-4-fluorobenzylcyanide)

• Product Name: 2-Cyano-4-fluorobenzylcyanide
• CAS No: 256951-82-3
• MF: C₉H₅FN₂
• MW: 160.14780497551
• CID: 246947
• PubChem ID: 45090709
• Update Time: 2025-04-19

2-Cyano-4-fluorobenzylcyanide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-fluorobenzylcyanide
• 2-Cyano-4-fluorophenylacetonitrile
• 2-(cyanomethyl)-5-fluorobenzonitrile
• 2-cyano-4-fluoroBenzeneacetonitrile
• Benzeneacetonitrile,2-cyano-4-fluoro-
• DTXSID40666689
• AKOS006311866
• 256951-82-3
• SCHEMBL7661361
• FT-0695725
• 2-cyano-4-fluorobenzyl cyanide

• Inchi： 1S/C9H5FN2/c10-9-2-1-7(3-4-11)8(5-9)6-12/h1-2,5H,3H2
• InChI Key： XQBWYQLJKYOIER-UHFFFAOYSA-N
• SMILES： FC1C=CC(CC#N)=C(C#N)C=1

Computed Properties

• Exact Mass: 160.04375
• Monoisotopic Mass: 160.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 47.58